Copper(II) Sulfate Pentahydrate

• CAS No.: 7758-99-8
• Product Name: Copper(II) Sulfate Pentahydrate
• Molecular Formula: CuSO4.5H2O; CuSO4·5H2O; CuH10O9S
• Molecular Weight: 249.69 g/mol
• IUPAC Name: copper;sulfate;pentahydrate
• Standard InChI: InChI=1S/Cu.H2O4S.5H2O/c;1-5(2,3)4;;;;;/h;(H2,1,2,3,4);5*1H2/q+2;;;;;;/p-2
• Standard InChIKey: JZCCFEFSEZPSOG-UHFFFAOYSA-L
• SMILES: O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2]
• Canonical SMILES: O.O.O.O.O.[O-]S(=O)(=O)[O-].[Cu+2]
• Boiling Point: 1207 °F at 760 mm Hg (decomposes) (NTP, 1992); DECOMP ABOVE 150 °C WITH -5H2O
• Colorform: Large, blue or ultramarine, triclinic crystals or blue granules or light-blue powde
• Density: 2.284 (NTP, 1992); 2.286 @ 15.6 °C/4 °C; 2.3 g/cm³
• Melting Point: 297 °F (dehydrates) (NTP, 1992); Decomp above 110 °C
• Physical Description: Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992); BLUE SOLID IN VARIOUS FORMS.
• Description: Copper sulfate pentahydrate appears as blue crystalline granules or powder. Melting point 110°C (with decomposition). Non-combustible. Nauseating metallic taste. Odorless. White when dehydrated. (NTP, 1992); Copper(II) sulfate pentahydrate is the pentahydrate of copper(2+) sulfate. A bright blue crystalline solid. It is a hydrate and a metal sulfate. It contains a copper(II) sulfate.; A sulfate salt of copper. It is a potent emetic and is used as an antidote for poisoning by phosphorus. It also can be used to prevent the growth of algae.
• Shelf Life: INDEFINITE WHEN KEPT DRY; STABLE TO HEAT, COLD, & LIGHT.
• Solubility: greater than or equal to 100 mg/mL at 70° F (NTP, 1992); 31.6 g/100 cc water @ 0 °C, 203.3 g/100 cc @ 100 °C; 1 g in about 500 ml alcohol; In water: 148 g/kg @ 0 °C; 230.5 gkg @ 25 °C; 335 g/kg @ 50 °C; 736 g/kg @ 100 °C; Practically insol in most organic solvents.; 1 g in 3 ml glycerine; 15.6 g/100 cc methanol @ 18 °C; Soluble in methanol (15.6 g/100 ml solution) but insoluble in ethanol; it readily forms soluble alkaline complexes at sufficiently high concentrations of amines or alkali cyanides.; In water, 3.2X10+4 mg/l @ 20 °C; Solubility in water, g/100ml at 0 °C: 31.7
• Synonyms: Sulfuric acid copper(2+) Salt (1:1) Pentahydrate; Copper Sulfate (CuSO4) Pentahydrate; Copper Sulfate Pentahydrate; Copper(2+) Sulfate Pentahydrate; Copper(II) Sulfate Pentahydrate; Cupric Sulfate Pentahydrate
• PubChem Compound: 24463
• Last Modified: Nov 11 2021